Cas no 52-70-0 (6a,9a-Difluoroprednisolone 21-Acetate)

• Product Name: 6a,9a-Difluoroprednisolone 21-Acetate
• CAS No: 52-70-0
• MF: C₂₃H₂₈F₂O₆
• MW: 438.461634635925
• CID: 376152
• PubChem ID: 101528
• Update Time: 2025-06-07

6a,9a-Difluoroprednisolone 21-Acetate Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-diene-3,20-dione,21-(acetyloxy)-6,9-difluoro-11,17-dihydroxy-, (6a,11b)- (9CI)
• 6α,?9α-?Difluoroprednisolone 21-Acetate
• (6α,11β)-6,9-Difluoro-11,17-dihydroxy-3,20-dioxopregna-1,4-dien-2 1-yl acetate
• 6alpha,9-difluoro-11beta,17,21-trihydroxypregna-1,4-diene-3,20-dione 21-acetate
• 6Α,​9Α-​DIFLUOROPREDNISOLONE 21-ACETATE
• (6alpha,11beta)-6,9-difluoro-11,17-dihydroxy-3,20-dioxopregna-1,4-dien-21-yl acetate
• 200-150-9
• Pregna-1,4-diene-3,20-dione, 6alpha,9-difluoro-11beta,17,21-trihydroxy-, 21-acetate
• DTXSID90966323
• 6alpha,9alpha-Difluoroprednisolone 21-acetate
• Pregna-1,4-diene-3,20-dione, 21-(acetyloxy)-6,9-difluoro-11,17-dihydroxy-, (6alpha,11beta)-
• (6A,11BETA)-21-(ACETYLOXY)-6,9-DIFLUORO-11,17-DIHYDROXYPREGNA-1,4-DIENE-3,20-DIONE
• CHEMBL3250151
• (6
• 6a,?9a-?Difluoroprednisolone 21-Acetate
• C15920
• A)-21-(Acetyloxy)-6,9-difluoro-11,17-dihydroxypregna-1,4-diene-3,20-dione
• 953PJH8Y9L
• (6alpha,11beta)-21-(Acetyloxy)-6,9-difluoro-11,17-dihydroxypregna-1,4-diene-3,20-dione
• 52-70-0
• 6,9-Difluoro-11,17-dihydroxy-3,20-dioxopregna-1,4-dien-21-yl acetate
• A,11
• SCHEMBL15501297
• EINECS 200-150-9
• NS00041160
• [2-[(6S,8S,9R,10S,11S,13S,14S,17R)-6,9-difluoro-11,17-dihydroxy-10,13-dimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate
• (6a,11ss)-21-(Acetyloxy)-6,9-difluoro-11,17-dihydroxypregna-1,4-diene-3,20-dione; 6a,9-Difluoro-11ss,17,21-trihydroxypregna-1,4-diene-3,20-dione;
• 6a,9a-Difluoroprednisolone 21-Acetate

• Inchi： 1S/C23H28F2O6/c1-12(26)31-11-19(29)22(30)7-5-14-15-9-17(24)16-8-13(27)4-6-20(16,2)23(15,25)18(28)10-21(14,22)3/h4,6,8,14-15,17-18,28,30H,5,7,9-11H2,1-3H3/t14-,15-,17-,18-,20-,21-,22-,23-/m0/s1
• InChI Key： LAAFISZDLHQNFS-WGFKBPOKSA-N
• SMILES： F[C@@]12[C@]3(C=CC(C=C3[C@H](C[C@H]1[C@@H]1CC[C@](C(COC(C)=O)=O)([C@@]1(C)C[C@@H]2O)O)F)=O)C

Computed Properties

• Exact Mass: 438.18544
• Monoisotopic Mass: 438.185
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 914
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 101A^2

Experimental Properties

• Density: 1.35
• Boiling Point: 578.1°Cat760mmHg
• Flash Point: 303.4°C
• Refractive Index: 1.566
• PSA: 100.9
• LogP: 2.16850

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives